Cas no 313701-94-9 (2-4-(2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic acid)

• Product Name: 2-4-(2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic acid
• CAS No: 313701-94-9
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 1446973
• PubChem ID: 776871
• Update Time: 2025-04-20

2-4-(2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2,5-dimethylpyrrol-1-yl)phenoxy]acetic Acid
• CBMicro_001334
• AC1LFEP6
• Oprea1_455325
• SMSF0010806
• NSC727422
• CB02717
• NSC-727422
• BIM-0001419.P001
• 2-[4-(2,5-dimethyl-1H-pyrrol-1-yl)phenoxy]Acetic acid
• 2-4-(2,5-dimethyl-1H-pyrrol-1-yl)phenoxyacetic acid
• SCHEMBL13856182
• AKOS000323866
• F93657
• EU-0004574
• EN300-14917595
• DTXSID30354604
• SB63959
• DA-18385
• BDBM42119
• cid_776871
• CHEMBL1443537
• 2-(4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenoxy)acetic acid
• SR-01000430240-1
• CS-0117441
• STL388076
• 2-[4-(2,5-dimethylpyrrol-1-yl)phenoxy]ethanoic acid
• 2-(4-(2,5-Dimethyl-1H-pyrrol-1-yl)phenoxy)aceticacid
• SR-01000430240
• NSC 727422
• 313701-94-9
• [4-(2,5-dimethyl-1H-pyrrol-1-yl)phenoxy]acetic acid
• 2-[4-(2,5-dimethyl-1-pyrrolyl)phenoxy]acetic acid
• Acetic acid, 2-[4-(2,5-dimethyl-1H-pyrrol-1-yl)phenoxy]-

• Inchi： 1S/C14H15NO3/c1-10-3-4-11(2)15(10)12-5-7-13(8-6-12)18-9-14(16)17/h3-8H,9H2,1-2H3,(H,16,17)
• InChI Key： VKHKAGOXFDDDIY-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 245.10525
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles